3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-[2-(2,2-dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C15H26N2O4/c1-15(2,3)14(21)16-9-12(18)17-8-4-5-11(10-17)6-7-13(19)20/h11H,4-10H2,1-3H3,(H,16,21)(H,19,20)
• InChI Key: ABDHALGWDZOBQZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(=O)N1CCCC(C1)CCC(=O)O
• Molecular Formula: C15H26N2O4
• Molecular Weight: 298.38 g/mol

Description

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid, also known as DMAPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is believed to exert its effects through the inhibition of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. By inhibiting this enzyme, 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can increase the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
Studies have shown that 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid is its relatively simple synthesis method, which makes it readily available for use in laboratory experiments. However, its limited solubility in water can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research on 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid. One area of interest is the development of more potent and selective acetylcholinesterase inhibitors based on the structure of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid. Additionally, further studies are needed to determine the safety and efficacy of 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid in human clinical trials.

Synthesis Methods

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid can be synthesized through a multistep process involving the reaction between 2-(2,2-dimethylpropanoylamino)acetyl chloride and piperidine in the presence of triethylamine. This reaction results in the formation of a piperidine intermediate, which is then reacted with 3-bromopropanoic acid to form 3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid.

Scientific Research Applications

3-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-3-yl]propanoic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. One of the main areas of research has been its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.